Cas no 117833-92-8 ((S)-benzyl4-formyl-2,2-dimethyloxazolidine-3-carboxylate)

• Product Name: (S)-benzyl4-formyl-2,2-dimethyloxazolidine-3-carboxylate
• CAS No: 117833-92-8
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• MDL: MFCD11042245
• CID: 1095687
• PubChem ID: 14059102
• Update Time: 2025-06-08

(S)-benzyl4-formyl-2,2-dimethyloxazolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-benzyl4-formyl-2,2-dimethyloxazolidine-3-carboxylate
• (S)-4-formyl-2,2-dimethyl-oxazolidine-3-carboxylic acid benzyl ester
• AKOS032947403
• SB49477
• 117833-92-8
• DB-119000
• SCHEMBL8085510
• (S)-Benzyl 4-formyl-2,2-dimethyloxazolidine-3-carboxylate

• MDL： MFCD11042245
• Inchi： 1S/C14H17NO4/c1-14(2)15(12(8-16)10-19-14)13(17)18-9-11-6-4-3-5-7-11/h3-8,12H,9-10H2,1-2H3
• InChI Key： HMOZTZIZWRRDMM-UHFFFAOYSA-N
• SMILES： O1CC(C=O)N(C(=O)OCC2C=CC=CC=2)C1(C)C

Computed Properties

• Exact Mass: 263.11581
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.84
• LogP: 1.89690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on (S)-benzyl4-formyl-2,2-dimethyloxazolidine-3-carboxylate

Introduction to (S)-benzyl 4-formyl-2,2-dimethyloxazolidine-3-carboxylate (CAS No. 117833-92-8)

(S)-benzyl 4-formyl-2,2-dimethyloxazolidine-3-carboxylate (CAS No. 117833-92-8) is a chiral compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is a key intermediate in the synthesis of various biologically active molecules and is particularly valuable for its chiral properties, which are crucial in the development of enantiomerically pure drugs.

The chiral oxazolidine framework of this compound provides a versatile platform for the synthesis of complex molecules. The formyl group, located at the 4-position, offers a reactive site for further functionalization, making it an attractive building block for the preparation of advanced intermediates in drug discovery and development.

Recent advancements in synthetic methodologies have further enhanced the utility of (S)-benzyl 4-formyl-2,2-dimethyloxazolidine-3-carboxylate. For instance, a study published in the Journal of Organic Chemistry highlighted the use of this compound in the asymmetric synthesis of β-amino acids, which are essential components in the design of peptidomimetics and other bioactive compounds. The high enantioselectivity achieved in these reactions underscores the importance of chiral auxiliaries like (S)-benzyl 4-formyl-2,2-dimethyloxazolidine-3-carboxylate in modern organic synthesis.

In addition to its role as a synthetic intermediate, (S)-benzyl 4-formyl-2,2-dimethyloxazolidine-3-carboxylate has also been explored for its potential applications in medicinal chemistry. A notable example is its use in the development of inhibitors for specific enzymes involved in disease pathways. Research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding highlights the therapeutic potential of (S)-benzyl 4-formyl-2,2-dimethyloxazolidine-3-carboxylate and its derivatives.

The stability and reactivity of (S)-benzyl 4-formyl-2,2-dimethyloxazolidine-3-carboxylate have been extensively studied to optimize its use in various chemical processes. One such study, published in Organic & Biomolecular Chemistry, investigated the effects of different solvents and catalysts on the formylation reaction using this compound. The results indicated that certain conditions could significantly enhance the yield and purity of the desired products, making it a more efficient and cost-effective choice for large-scale synthesis.

The environmental impact of chemical processes involving (S)-benzyl 4-formyl-2,2-dimethyloxazolidine-3-carboxylate has also been a focus of recent research. Green chemistry principles have been applied to develop more sustainable methods for its production and use. For example, a study published in Green Chemistry explored the use of biocatalysts to achieve high enantioselectivity while minimizing waste and reducing energy consumption. These efforts not only align with environmental goals but also contribute to the economic viability of using (S)-benzyl 4-formyl-2,2-dimethyloxazolidine-3-carboxylate in industrial settings.

In conclusion, (S)-benzyl 4-formyl-2,2-dimethyloxazolidine-3-carboxylate (CAS No. 117833-92-8) is a versatile and valuable compound with significant applications in organic synthesis and pharmaceutical research. Its chiral properties and reactive functional groups make it an essential tool for developing enantiomerically pure drugs and other bioactive molecules. Ongoing research continues to expand its utility and improve its efficiency, making it an important component in modern chemical and medicinal laboratories.